1,4-Benzodioxin-2-carboxylic acid, 6-hydroxy-, ethyl ester
Cat. No. B8673422
M. Wt: 222.19 g/mol
InChI Key: FHYHOWVIWDYOME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05807882
Procedure details
The compound of Example 7 is obtained by repeating Stages A, B, C, D, E, F and G of Example 1 starting from ethyl 6-methoxy- 1,4-benzodioxin-2-carboxylate.
Name
compound
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethyl 6-methoxy- 1,4-benzodioxin-2-carboxylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
C([O:4][C:5]1[CH:19]=[CH:18][C:8]2[O:9][C:10]([C:13]([O:15][CH2:16][CH3:17])=[O:14])=[CH:11][O:12][C:7]=2[CH:6]=1)(=O)C.COC1C=CC2OC(C(OCC)=O)=COC=2C=1>>[OH:4][C:5]1[CH:19]=[CH:18][C:8]2[O:9][C:10]([C:13]([O:15][CH2:16][CH3:17])=[O:14])=[CH:11][O:12][C:7]=2[CH:6]=1
|
Inputs
Step One
|
Name
|
compound
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)OC1=CC2=C(OC(=CO2)C(=O)OCC)C=C1
|
Step Two
|
Name
|
ethyl 6-methoxy- 1,4-benzodioxin-2-carboxylate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
COC1=CC2=C(OC(=CO2)C(=O)OCC)C=C1
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
OC1=CC2=C(OC(=CO2)C(=O)OCC)C=C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
